3-Bromo-5-cyano-4-methoxybenzoic acid

• CAS No.: 1092308-53-6
• Molecular Formula: C9H6BrNO3
• Molecular Weight: 256.05 g/mol
• IUPAC Name: 3-bromo-5-cyano-4-methoxybenzoic acid
• InChI: InChI=1S/C9H6BrNO3/c1-14-8-6(4-11)2-5(9(12)13)3-7(8)10/h2-3H,1H3,(H,12,13)
• InChI Key: CWPQSCVDMMVJFA-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1Br)C(=O)O)C#N

Description

3-Bromo-5-cyano-4-methoxybenzoic acid is a halogenated benzoic acid derivative characterized by a bromine atom at position 3, a cyano group at position 5, and a methoxy group at position 2. This compound’s structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical synthesis. The bromine atom enhances electrophilic substitution reactivity, while the cyano group (-CN) acts as a strong electron-withdrawing group (EWG), increasing the acidity of the carboxylic acid moiety (pKa ~2.5–3.0, estimated). The methoxy group (-OCH₃) at position 4 provides moderate electron-donating effects, creating a polarized aromatic system .

Comparison with Similar Compounds

3-Bromo-5-hydroxy-4-methoxybenzoic acid (CAS 256519-02-5)

• Key Difference: Hydroxy (-OH) replaces the cyano (-CN) group at position 3.
• Impact: The -OH group is electron-donating via resonance, reducing the carboxylic acid’s acidity (pKa ~4.0–4.5) compared to the cyano analog. Higher solubility in polar solvents (e.g., water) due to hydrogen bonding . Reduced stability under oxidative conditions compared to the cyano-substituted compound .

2-Bromo-4-methoxy-5-benzyloxybenzoic acid

• Key Difference : Benzyloxy (-OBn) at position 5 and bromine at position 2.
• Impact :
  • The bulky -OBn group increases steric hindrance, reducing reactivity in nucleophilic aromatic substitution.
  • Bromine at position 2 alters the electronic distribution, making the ring less polarized than the 3-bromo analog .

3-Bromo-4-hydroxy-5-nitrobenzoic acid (CAS 67175-27-3)

• Key Difference: Nitro (-NO₂) at position 5 and hydroxy (-OH) at position 4.
• Impact: The -NO₂ group is a stronger EWG than -CN, further lowering pKa (~1.5–2.0) and enhancing electrophilicity. Reduced solubility in organic solvents due to the polar nitro group .

Functional Group Modifications

Methyl 4-bromo-3-hydroxybenzoate (CAS 14348-38-0)

• Key Difference : Methyl ester replaces the carboxylic acid.
• Impact :
  • Lower acidity (ester pKa ~8–10) and higher lipophilicity (logP increased by ~1.5 units).
  • Enhanced metabolic stability in vivo compared to the free acid .

2-Amino-5-bromo-3-methoxybenzoic acid (CAS 111049-68-4)

• Key Difference: Amino (-NH₂) at position 2.
• Impact :
  • The -NH₂ group donates electrons via resonance, increasing ring basicity and reducing carboxylic acid acidity (pKa ~4.5–5.0).
  • Susceptibility to oxidation and diazotization reactions .

Data Table: Comparative Properties of Analogous Compounds

Compound Name	Substituents	Molecular Weight (g/mol)	Estimated pKa	Solubility (Water)	Key Property
3-Bromo-5-cyano-4-methoxybenzoic acid	3-Br, 5-CN, 4-OCH₃	256.03	2.5–3.0	Low	High reactivity in SNAr
3-Bromo-5-hydroxy-4-methoxybenzoic acid	3-Br, 5-OH, 4-OCH₃	243.04	4.0–4.5	Moderate	Oxidative instability
3-Bromo-4-hydroxy-5-nitrobenzoic acid	3-Br, 4-OH, 5-NO₂	262.00	1.5–2.0	Low	Strong EWG effects
Methyl 4-bromo-3-hydroxybenzoate	4-Br, 3-OH, COOCH₃	229.03	8.0–10.0	Very low	Lipophilic